1-Aziridinecarboxamide, N,N-dimethyl-

• CAS No.: 3715-67-1
• Molecular Formula: C5H10N2O
• Molecular Weight: 114.15 g/mol
• IUPAC Name: N,N-dimethylaziridine-1-carboxamide
• InChI: InChI=1S/C5H10N2O/c1-6(2)5(8)7-3-4-7/h3-4H2,1-2H3
• InChI Key: ZCOGQSHZVSZAHH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N1CC1

Description

1-Aziridinecarboxamide, N,N-dimethyl- (CAS 3715-67-1) is a small, heterocyclic organic compound with the molecular formula C₅H₁₀N₂O and a molecular weight of 114.17 g/mol . It is also known as N,N-dimethyl ethylene urea and features a three-membered aziridine ring fused to a dimethylcarbamoyl group. Key physicochemical properties include:

• Density: 1.149 g/cm³
• Boiling Point: 190.1°C at 760 mmHg
• Flash Point: 76.5°C .

Comparison with Similar Compounds

Aromatic Sulphonamide Derivatives

describes six aziridine-2-carboxylic acid sulphonamide derivatives, which differ from the target compound by the addition of aromatic sulphonamide groups. Key examples include:

Compound Name (Simplified)	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Features
1-[[6-(Dimethylamino)-2-naphthyl]sulphonyl]-N,N-dimethylaziridine-2-carboxamide	C₁₇H₂₁N₃O₃S	347.43	Foam	Enhanced steric bulk; PDIA1/PDIA3 enzyme inhibition potential
Methyl 1-[[5-chloro-6-(methylamino)-2-naphthyl]sulphonyl]aziridine-2-carboxylate	C₁₅H₁₅ClN₂O₄S	354.81	170–172	Chloro and methylamino substituents; improved solubility

Key Differences :

• Structural Complexity : The sulphonamide derivatives incorporate naphthyl and sulphonyl groups, increasing molecular weight (300–375 g/mol vs. 114.17 g/mol) and altering solubility .
• Applications : These compounds are designed for biological activity (e.g., enzyme inhibition), unlike the simpler target compound, which lacks functionalization for targeted interactions .

Bis-Aziridinecarboxamide Derivatives

and highlight aziridinecarboxamides with multiple reactive sites:

Compound Name (Simplified)	Molecular Formula	Molecular Weight (g/mol)	Key Features
1-Aziridinecarboxamide, N,N'-(4-methyl-m-phenylene)bis[2,2-dimethyl- (CAS 7402-96-2)	C₁₇H₂₄N₄O₂	316.40	Phenylene linker; dual aziridine rings for cross-linking applications
N,N-1,6-Hexanediylbis-1-aziridinecarboxamide (CAS 2271-93-4)	C₁₂H₂₀N₄O₂	264.32	Hexamethylene spacer; used in polymer chemistry as a cross-linking agent

Key Differences :

• Thermal Stability : The extended alkyl/aryl linkers in bis-derivatives improve thermal stability compared to the volatile target compound (boiling point >250°C vs. 190.1°C) .

Functionalized Aziridinecarboxamides

and describe compounds with imidamide or nitrobenzoyl groups:

Compound Name (Simplified)	Molecular Formula	Molecular Weight (g/mol)	Key Features
1-[[5-(Dimethylamino)-1-naphthyl]sulphonyl]-N,N-dimethylaziridine-2-carboxamide (C-3371)	C₁₇H₂₁N₃O₃S	347.43	Oil form; potential for liquid-phase reactions
1-Aziridinecarboximidamide, N-(1-aziridinyliminomethyl)- (CAS 103060-39-5)	C₆H₁₁N₅	153.19	Imidamide group; increased nitrogen content for energetic materials

Key Differences :

• Physical State : C-3371 is an oil, offering advantages in solution-phase chemistry, whereas the target compound is a solid .